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Compound of Interest

Compound Name:
5-Methoxy-1H-indazole-6-

carboxylic acid

CAS No.: 1227268-58-7

Cat. No.: B3224071

Get Quote

Executive Summary
This guide provides an in-depth technical comparison of the LC-MS/MS fragmentation behavior

of 5-Methoxy-1H-indazole-6-carboxylic acid (CAS: 1227268-58-7) against its structural

regioisomers. Indazole carboxylic acids are critical intermediates in the synthesis of kinase

inhibitors and synthetic cannabinoid metabolites. Accurate differentiation of these isomers is

essential due to their distinct biological activities and metabolic pathways.

This document synthesizes experimental protocols with mechanistic fragmentation logic

("Ortho Effects") to provide a self-validating workflow for identifying this specific regioisomer in

complex matrices.

Experimental Protocol
To ensure reproducibility and separation from closely related isomers (e.g., 6-methoxy-1H-

indazole-5-carboxylic acid), the following standardized LC-MS/MS conditions are

recommended.
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Liquid Chromatography (LC) Conditions
System: UHPLC (e.g., Agilent 1290 or Waters Acquity).

Column: C18 Reverse Phase (e.g., Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).

Rationale: The carboxylic acid moiety confers polarity, but the indazole core and methoxy

group provide sufficient hydrophobicity for C18 retention.

Mobile Phase A: Water + 0.1% Formic Acid.

Rationale: Acidic pH suppresses the ionization of the carboxylic acid (pKa ~4), improving

retention on the hydrophobic stationary phase.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0-1 min: 5% B (Isocratic hold)

1-8 min: 5% -> 95% B (Linear gradient)

8-10 min: 95% B (Wash)

Flow Rate: 0.4 mL/min.[1]

Column Temperature: 40°C.

Mass Spectrometry (MS) Conditions
Ionization Source: Electrospray Ionization (ESI).[2][3]

Polarity: Positive ([M+H]+) and Negative ([M-H]-).[4]

Note: While Negative mode is sensitive for the carboxylic acid, Positive mode provides

richer structural fragmentation data useful for isomer differentiation.

Capillary Voltage: 3.5 kV.
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Collision Energy (CE): Stepped CE (15, 30, 45 eV) to capture both labile and stable

fragments.

Fragmentation Analysis & Mechanism
Structural Context: The "Ortho Effect"
The defining structural feature of 5-Methoxy-1H-indazole-6-carboxylic acid is the ortho-

positioning of the methoxy (-OCH3) group at C5 and the carboxylic acid (-COOH) at C6 on the

benzene ring of the indazole system.

This proximity facilitates specific intramolecular interactions not present in isomers like 5-

Methoxy-1H-indazole-3-carboxylic acid (where substituents are on different rings) or para-

substituted analogues.

Fragmentation Pathway (ESI Positive Mode)
Precursor Ion: [M+H]+ = m/z 193.06

Primary Pathway (Diagnostic): Loss of Water (-18 Da)

Mechanism: The protonated carboxylic acid carbonyl oxygen can abstract a hydrogen,

often facilitated by the neighboring methoxy oxygen, leading to the elimination of water.[5]

Result:m/z 193 → 175 (Dominant in ortho-isomers).

Secondary Pathway: Decarboxylation (-44 Da)

Mechanism: Loss of the carboxylic acid group as CO2.

Result:m/z 193 → 149 (Formation of 5-methoxyindazole cation).

Tertiary Pathway: Combined Loss (-18 Da + -28 Da)

Mechanism: After water loss, the resulting acylium ion often loses Carbon Monoxide (CO).

Result:m/z 175 → 147.

Visualization of Signaling Pathway
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The following diagram illustrates the fragmentation logic, highlighting the specific losses

associated with the ortho-substitution pattern.

Precursor Ion [M+H]+
5-Methoxy-1H-indazole-6-COOH

m/z 193.06

[M+H - H2O]+
(Ortho Effect)
m/z 175.05

- H2O (18 Da)
Facilitated by 5-OMe/6-COOH proximity

[M+H - CO2]+
(Decarboxylation)

m/z 149.07

- CO2 (44 Da)

[M+H - CH3•]+
(Radical Loss - Minor)

m/z 178.03

- CH3 (15 Da)

[M+H - H2O - CO]+
m/z 147.05

- CO (28 Da)

Click to download full resolution via product page

Caption: ESI+ Fragmentation pathway of 5-Methoxy-1H-indazole-6-carboxylic acid showing

the dominant ortho-effect driven water loss.

Comparative Analysis: Target vs. Alternatives
Differentiation of the target from its isomers relies on the intensity ratios of the water loss (m/z

175) versus the decarboxylation (m/z 149).

Comparison Table
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Feature
Target: 5-OMe-6-

COOH

Isomer A: 6-OMe-5-

COOH

Isomer B: 5-OMe-3-

COOH

Structure
Ortho-substituted

(Benzene ring)

Ortho-substituted

(Benzene ring)

Hetero-ring

substitution

Precursor (

)
193.06 193.06 193.06

Base Peak (High CE)
175 (Water loss

dominant)

175 (Water loss

dominant)

149 (CO2 loss

dominant)

Diagnostic Ion
m/z 147 (High

intensity)

m/z 147 (High

intensity)

m/z 121 (Indazole ring

frag)

Retention Time (C18) Mid-eluting
Mid-eluting (often co-

elutes)

Early eluting (More

polar)

Differentiation Key

Requires

chromatographic

resolution or high-res

MS/MS ratios.[6]

Very similar MS; rely

on RT.

Distinct MS pattern

(low m/z 175).

Differentiation Strategy
Isomer B (3-COOH) Exclusion: The 3-carboxylic acid isomer (located on the pyrazole ring) is

electronically distinct. It decarboxylates very readily, often even in the source. If the spectrum

is dominated by m/z 149 with very little m/z 175, it is likely the 3-COOH isomer.

Target vs. Isomer A (5 vs 6 position): These are "inverse" ortho-isomers. Their MS/MS

spectra are nearly identical due to the same ortho-effect mechanism.

Solution:Chromatographic Separation. Due to the slight difference in pKa and lipophilicity

caused by the position of the methoxy group relative to the ring nitrogen, they can be

separated on high-efficiency C18 columns. The 6-Methoxy-5-COOH isomer typically

elutes slightly later than the 5-Methoxy-6-COOH target due to the shielding of the polar N-

H by the adjacent 6-methoxy group (if N1-H tautomer is dominant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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